Cas no 1170891-67-4 (N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide)

• Product Name: N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide
• CAS No: 1170891-67-4
• MF: C₁₇H₁₆BrN₃O₄
• MW: 406.2306432724
• CID: 6400297
• PubChem ID: 43972609
• Update Time: 2025-10-23

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide
• N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-isopropylphenoxy)acetamide
• Acetamide, N-[5-(5-bromo-2-furanyl)-1,3,4-oxadiazol-2-yl]-2-[4-(1-methylethyl)phenoxy]-
• N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-propan-2-ylphenoxy)acetamide
• F1374-2428
• 1170891-67-4
• AKOS024608189
• N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(propan-2-yl)phenoxy]acetamide

• Inchi： 1S/C17H16BrN3O4/c1-10(2)11-3-5-12(6-4-11)23-9-15(22)19-17-21-20-16(25-17)13-7-8-14(18)24-13/h3-8,10H,9H2,1-2H3,(H,19,21,22)
• InChI Key： NHQQZZVAXSDKGV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Br)O2)O1)(=O)COC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 405.03242g/mol
• Monoisotopic Mass: 405.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide

Research Brief on N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide (CAS: 1170891-67-4)

The compound N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide (CAS: 1170891-67-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for drug development, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The presence of the 1,3,4-oxadiazole moiety, combined with the bromofuran and isopropylphenoxyacetamide groups, confers unique chemical properties that enhance its binding affinity to biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The compound's IC50 value was reported to be in the nanomolar range, suggesting its potential as a lead candidate for anti-inflammatory drug development.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's antitumor properties. The researchers found that it effectively induces apoptosis in cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These findings underscore the compound's dual potential as both an anti-inflammatory and anticancer agent.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and improves scalability, addressing previous challenges in large-scale synthesis.

Despite these promising results, further preclinical and clinical studies are needed to fully elucidate the compound's pharmacokinetics, toxicity profile, and therapeutic efficacy. Current research efforts are also exploring structural analogs to enhance selectivity and reduce potential off-target effects.

In conclusion, N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenoxyacetamide represents a versatile and potent compound with significant potential in drug discovery. Its dual activity against inflammatory and oncogenic targets positions it as a valuable candidate for future therapeutic development.